Cas no 1823272-65-6 (6-chloropyridine-2-sulfonamide)

• Product Name: 6-chloropyridine-2-sulfonamide
• CAS No: 1823272-65-6
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• CID: 4621485
• PubChem ID: 54229911
• Update Time: 2025-05-26

6-chloropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloropyridine-2-sulfonamide
• EN300-75303
• F88396
• GS1209
• Z1172231220
• SCHEMBL6501463
• 1823272-65-6

• Inchi： 1S/C5H5ClN2O2S/c6-4-2-1-3-5(8-4)11(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： QINHNCPJECYNMH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 191.9760263g/mol
• Monoisotopic Mass: 191.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 6-chloropyridine-2-sulfonamide

Introduction to 6-chloropyridine-2-sulfonamide (CAS No. 1823272-65-6)

6-chloropyridine-2-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1823272-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, featuring a chloro substituent at the 6-position and a sulfonamide group at the 2-position. The unique structural attributes of 6-chloropyridine-2-sulfonamide make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in drug discovery and development.

The sulfonamide functional group is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. When incorporated into molecular frameworks, sulfonamides often enhance binding affinity and metabolic stability, making them indispensable in medicinal chemistry. The presence of a chloro group in 6-chloropyridine-2-sulfonamide further modulates its reactivity and interaction with biological targets, providing chemists with additional synthetic handles for designing novel compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, infectious diseases, and neurodegenerative disorders. 6-chloropyridine-2-sulfonamide has emerged as a key building block in the synthesis of lead compounds for these therapeutic areas. Its structural motif is frequently employed in virtual screening campaigns and high-throughput screening (HTS) assays to identify potential drug candidates.

One notable application of 6-chloropyridine-2-sulfonamide is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the scaffold of 6-chloropyridine-2-sulfonamide, researchers have designed molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines.

Another area where 6-chloropyridine-2-sulfonamide has demonstrated utility is in the fight against antibiotic-resistant bacteria. The growing threat of multidrug-resistant pathogens has necessitated the discovery of novel antimicrobial agents. The sulfonamide moiety is known to disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways, making it an effective target for antibiotic development. Researchers have synthesized various analogs of 6-chloropyridine-2-sulfonamide to explore its potential as a scaffold for next-generation antibiotics capable of overcoming resistance mechanisms.

The synthetic chemistry of 6-chloropyridine-2-sulfonamide also presents interesting challenges and opportunities. The compound can be accessed through multiple synthetic routes, including nucleophilic substitution reactions on halogenated pyridines and sulfonylation reactions involving appropriate precursors. Advances in catalytic methods have further streamlined its preparation, enabling scalable production for industrial applications. Additionally, computational techniques such as density functional theory (DFT) and molecular modeling are increasingly used to predict the reactivity and properties of 6-chloropyridine-2-sulfonamide derivatives, aiding in the rational design of new compounds.

In conclusion, 6-chloropyridine-2-sulfonamide (CAS No. 1823272-65-6) represents a versatile and pharmacologically relevant compound with significant implications for drug discovery and therapeutic development. Its unique structural features and biological activities make it a valuable tool for medicinal chemists seeking to design novel treatments for human diseases. As research continues to uncover new applications for this compound, its importance in the chemical biology landscape is likely to grow even further.